4-Amino-n-ethyl-2-fluorobenzamide
Overview
Description
4-Amino-n-ethyl-2-fluorobenzamide (4-AEFB) is an organic compound with a wide range of applications in the field of pharmaceuticals and biochemistry. It is a white crystalline solid with a molecular weight of 197.16 g/mol. It is a derivative of benzamide, and has been studied for its potential use in the synthesis of various drugs, as well as its biochemical and physiological effects.
Scientific Research Applications
Radiolabeling of Peptides and Proteins
4-Amino-n-ethyl-2-fluorobenzamide has been utilized in the automated synthesis of N-[2-(4-[(18)F]fluorobenzamido)ethyl]maleimide ([(18)F]FBEM), a prosthetic group for radiolabeling the free sulfhydryl groups of peptides and proteins. This synthesis involves nucleophilic displacement, acidic cleavage, and coupling steps, proving useful in the preparation of radiotracers for medical imaging applications (Kiesewetter et al., 2011).
Anti-Inflammatory Activity
A study on the synthesis and evaluation of various benzamide derivatives, including 4-Amino-n-ethyl-2-fluorobenzamide, has shown potential anti-inflammatory activity. This research demonstrates the significance of benzamide compounds in developing new anti-inflammatory agents (Robert-Piessard et al., 1997).
Optical and Electronic Properties
Research on 4-Amino-n-ethyl-2-fluorobenzamide derivatives has explored their applications in fluorescent detection and electronics. Studies have shown that these compounds can act as effective fluorescent probes, indicating potential uses in sensors and optical devices (Xu et al., 2014).
Pharmaceutical Applications
4-Amino-n-ethyl-2-fluorobenzamide has been studied for its role in the synthesis of various pharmaceutical compounds. For instance, it has been involved in the synthesis of novel integrin antagonists and other therapeutically relevant molecules (Hayashi et al., 1998).
Environmental Applications
The compound has been incorporated into materials for environmental remediation, such as in the removal of heavy metals from aqueous solutions. This showcases its versatility and potential in addressing environmental challenges (Rahman & Nasir, 2019).
Material Science
In material science, 4-Amino-n-ethyl-2-fluorobenzamide derivatives have been utilized in the synthesis of novel polymers and materials with unique thermal and mechanical properties, contributing to advancements in this field (Butt et al., 2005).
properties
IUPAC Name |
4-amino-N-ethyl-2-fluorobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2O/c1-2-12-9(13)7-4-3-6(11)5-8(7)10/h3-5H,2,11H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZDYPXSEXCLIMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=C(C=C1)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-n-ethyl-2-fluorobenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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